Cas no 294865-06-8 (2-Cyclohexen-1-one, 6-(4-fluorophenyl)-3-(trans-4-propylcyclohexyl)-)

• Product Name: 2-Cyclohexen-1-one, 6-(4-fluorophenyl)-3-(trans-4-propylcyclohexyl)-
• CAS No: 294865-06-8
• MF: C₂₁H₂₇FO
• MW: 314.436889886856
• CID: 1439914
• PubChem ID: 12064708
• Update Time: 2025-04-20

2-Cyclohexen-1-one, 6-(4-fluorophenyl)-3-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 6-(4-fluorophenyl)-3-(trans-4-propylcyclohexyl)-
• 6-(4-fluorophenyl)-3-(4-propylcyclohexyl)cyclohex-2-en-1-one
• 294865-06-8
• DTXSID70476773

• Inchi： 1S/C21H27FO/c1-2-3-15-4-6-16(7-5-15)18-10-13-20(21(23)14-18)17-8-11-19(22)12-9-17/h8-9,11-12,14-16,20H,2-7,10,13H2,1H3
• InChI Key： SVPGQAYJXGMIQN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C=C(CC1)C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 314.20471
• Monoisotopic Mass: 314.20459364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07